Cas no 1248466-58-1 (N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine)

N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine is a pyrimidine derivative featuring a 2-methoxyphenyl substitution at the N2 position. This compound is of interest in medicinal and synthetic chemistry due to its structural motif, which is often utilized in the development of biologically active molecules. The presence of both amino and methoxy functional groups enhances its versatility as an intermediate for further functionalization or as a building block in heterocyclic synthesis. Its well-defined molecular structure allows for precise modifications, making it valuable for research in drug discovery and materials science. The compound exhibits stability under standard conditions, facilitating handling and storage in laboratory settings.
N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine structure
1248466-58-1 structure
Product Name:N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine
CAS No:1248466-58-1
MF:C11H12N4O
MW:216.239181518555
CID:5167733
Update Time:2025-08-03

N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

    • N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine
    • 2-N-(2-methoxyphenyl)pyrimidine-2,5-diamine
    • SB59710
    • Inchi: 1S/C11H12N4O/c1-16-10-5-3-2-4-9(10)15-11-13-6-8(12)7-14-11/h2-7H,12H2,1H3,(H,13,14,15)
    • InChI Key: AZYQUTFALLPFIJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC=CC=1NC1N=CC(=CN=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 206
  • XLogP3: 1.4
  • Topological Polar Surface Area: 73.1

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Additional information on N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine

Recent Advances in the Study of N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine (CAS: 1248466-58-1)

N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine (CAS: 1248466-58-1) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine core and methoxyphenyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its potential as a novel therapeutic agent.

One of the key areas of research has been the synthesis and optimization of N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, making it more feasible for large-scale production. The study also explored the structure-activity relationship (SAR) of the compound, identifying critical functional groups that enhance its biological activity.

In terms of biological activity, recent findings have highlighted the compound's efficacy as a kinase inhibitor. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine exhibits selective inhibition against certain tyrosine kinases, which are implicated in various cancers. The study reported IC50 values in the nanomolar range, suggesting high potency and specificity.

Another significant development is the compound's potential application in neurodegenerative diseases. Research published in ACS Chemical Neuroscience (2024) investigated its neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate oxidative stress, pointing to its multifunctional therapeutic potential.

Despite these promising findings, challenges remain. A recent review in Expert Opinion on Drug Discovery (2024) highlighted the need for further pharmacokinetic and toxicological studies to assess the compound's suitability for clinical development. Issues such as bioavailability and metabolic stability need to be addressed to advance this molecule toward preclinical trials.

In conclusion, N2-(2-Methoxyphenyl)pyrimidine-2,5-diamine (CAS: 1248466-58-1) represents a promising candidate in medicinal chemistry, with potential applications in oncology and neurodegenerative diseases. Continued research is essential to fully elucidate its therapeutic potential and overcome existing challenges.

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